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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029 Get Quote

Essential Safety and Handling Guide for
Tetratriacontane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) guidelines, and operational procedures for handling Tetratriacontane in a laboratory

setting. Adherence to these guidelines is critical to ensure the safety of all personnel and the

integrity of your research.

Tetratriacontane is a long-chain alkane that is generally not classified as a hazardous

substance.[1][2][3][4] However, adherence to standard laboratory safety practices is essential

to minimize any potential risks. The primary considerations for handling Tetratriacontane
include avoiding inhalation of dust or fumes if heated, and preventing direct contact with skin

and eyes.[1]

Hazard Identification and Risk Assessment
While Tetratriacontane is not classified as hazardous under the Globally Harmonized System

(GHS), it is crucial to be aware of the following potential hazards:

Inhalation: Inhaling dust may cause minor respiratory irritation. Fumes from heated

Tetratriacontane can also be irritating.
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Eye Contact: Direct contact with the solid or dust may cause transient discomfort and

redness.

Skin Contact: Prolonged or repeated contact is not expected to cause significant skin

irritation.

Ingestion: Ingestion of large amounts may cause nausea and vomiting.

Fire Hazard: The substance is combustible but not considered flammable. When heated

sufficiently, it can burn, producing carbon monoxide and carbon dioxide.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Tetratriacontane under standard laboratory conditions.

Body Area Required PPE Specifications & Notes

Eye/Face

Safety glasses with side

shields or chemical safety

goggles

Should comply with ANSI

Z87.1 standards. Use chemical

goggles if there is a risk of

splashing.

Hands Disposable nitrile gloves

Inspect gloves for any defects

before use. Change gloves if

they become contaminated.

Body Laboratory coat

A standard, long-sleeved lab

coat is sufficient to protect skin

and clothing.

Respiratory
Not required for normal

handling

A dust mask or respirator may

be necessary if handling large

quantities of powder or if

ventilation is poor. A respirator

is recommended in case of

fire.
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Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle Tetratriacontane in a well-ventilated area.

Avoiding Dust: Minimize the generation of dust during handling.

Personal Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents.

Spill Response:

Minor Spills: For small spills, sweep up the solid material and place it into a suitable

container for disposal. Avoid creating dust. The spill area can then be wiped with a damp

cloth.

Major Spills: For larger spills, cover with sand or earth to contain the material. Collect the

material into a suitable container for disposal. Ensure adequate ventilation.

Disposal:

Unused Product: Tetratriacontane is not classified as hazardous waste. Dispose of unused

material in accordance with local, state, and federal regulations. Landfill disposal is a

common option.

Contaminated Materials: Dispose of contaminated items such as gloves and paper towels as

chemical waste in a designated container.

Empty Containers: Rinse empty containers with a suitable solvent. The rinsate should be

collected as chemical waste. Once cleaned, the container can be disposed of as regular

laboratory waste.

Quantitative Data Summary
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The following tables provide key quantitative data for Tetratriacontane.

Physical and Chemical Properties

Property Value

Molecular Formula C₃₄H₇₀

Molecular Weight 478.92 g/mol

Appearance White crystalline solid/flakes

Melting Point 73 - 76 °C (163.4 - 168.8 °F)

Boiling Point 483 °C (901.4 °F) at 760 mmHg

Solubility Insoluble in water

Safety and Hazard Data

Parameter Value

GHS Classification Not classified as hazardous

OSHA Hazard Communication Standard Not considered hazardous

Flash Point No data available

Autoignition Temperature No data available

Experimental Workflow Diagram
The following diagram illustrates the procedural workflow for the safe handling of

Tetratriacontane.
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Preparation

Handling

Cleanup & Disposal

Ensure Well-Ventilated Area

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Step 1

Weigh Tetratriacontane
(Minimize Dust)

Step 2

Transfer to Reaction Vessel

Step 3

Clean Any Spills

Step 4

Dispose of Waste
(Unused chemical, contaminated items)

Step 5

Remove PPE

Step 6

Wash Hands Thoroughly

Step 7

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tetratriacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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